Cas no 1402569-71-4 ((S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate)

(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate structure
1402569-71-4 structure
Product Name:(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
CAS No:1402569-71-4
MF:C16H20F3NO4
MW:347.329515457153
CID:4765151
Update Time:2023-08-16

(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
    • Inchi: 1S/C16H20F3NO4/c1-16(2,3)24-15(22)20-10(7-14(21)23-4)5-9-6-12(18)13(19)8-11(9)17/h6,8,10H,5,7H2,1-4H3,(H,20,22)/t10-/m0/s1
    • InChI Key: INQCBWDBMIXHDN-JTQLQIEISA-N
    • SMILES: FC1C=C(C(=CC=1C[C@@H](CC(=O)OC)NC(=O)OC(C)(C)C)F)F

Computed Properties

  • Exact Mass: 347.13444261 g/mol
  • Monoisotopic Mass: 347.13444261 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 64.599
  • Molecular Weight: 347.33

(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01JM8F-250mg
(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
1402569-71-4 97%
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1PlusChem
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(S)-Methyl 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butanoate
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1PlusChem
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